Cas no 106485-22-7 (2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-)

• Product Name: 2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-
• CAS No: 106485-22-7
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 1175803
• PubChem ID: 71334309
• Update Time: 2025-04-20

2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-(4-methylphenyl)-, (E,E)-
• 5-(4-methylphenyl)penta-2,4-dienal
• SCHEMBL10534012
• 106485-22-7
• DTXSID70762446

• Inchi： 1S/C12H12O/c1-11-6-8-12(9-7-11)5-3-2-4-10-13/h2-10H,1H3
• InChI Key： SFWHKVBQQVMLEC-UHFFFAOYSA-N
• SMILES： O=CC=CC=CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 172.08886
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes